N-(4-Chloro-3-cyanothiophen-2-yl)formamide

• CAS RN: 90312-22-4
• Molecular Formula: C6H3ClN2OS
• Molecular Weight: 186.62 g/mol
• IUPAC Name: N-(4-chloro-3-cyanothiophen-2-yl)formamide
• InChI: InChI=1S/C6H3ClN2OS/c7-5-2-11-6(9-3-10)4(5)1-8/h2-3H,(H,9,10)
• InChI Key: QCBMFLDZYISWKA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(S1)NC=O)C#N)Cl

Description

N-(4-Chloro-3-cyanothiophen-2-yl)formamide is a useful research compound. Its molecular formula is C6H3ClN2OS and its molecular weight is 186.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.5 parts of N,N-dimethyl-N'-(4-chloro-3-cyano-thien-2-yl)-formamidine in a mixture of 20 parts of formic acid and 20 parts of water are heated at the boil for 1 hour. After the mixture has cooled to room temperature, the product is filtered off under suction, washed with water and dried. 3 parts (77% of theory) of N-(4-chloro-3-cyanothien-2-yl)-formamide are obtained.